Cas no 1807101-90-1 (2-Amino-3-chloropyridine-5-acetic acid)

• Product Name: 2-Amino-3-chloropyridine-5-acetic acid
• CAS No: 1807101-90-1
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 4899150
• Update Time: 2025-11-05

2-Amino-3-chloropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloropyridine-5-acetic acid

• Inchi： 1S/C7H7ClN2O2/c8-5-1-4(2-6(11)12)3-10-7(5)9/h1,3H,2H2,(H2,9,10)(H,11,12)
• InChI Key： FSDQZQJSVJYBAV-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-chloropyridine-5-acetic acid

Recent Advances in the Study of 2-Amino-3-chloropyridine-5-acetic acid (CAS: 1807101-90-1)

2-Amino-3-chloropyridine-5-acetic acid (CAS: 1807101-90-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical structure and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most significant advancements in the study of 2-Amino-3-chloropyridine-5-acetic acid is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using 2-Amino-3-chloropyridine-5-acetic acid as a key intermediate, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, 2-Amino-3-chloropyridine-5-acetic acid has also been explored for its potential in antimicrobial therapy. A recent study in the European Journal of Medicinal Chemistry described the synthesis of novel pyridine-acetic acid hybrids with significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development.

The synthesis of 2-Amino-3-chloropyridine-5-acetic acid has also seen improvements in recent years. A 2022 paper in Organic Process Research & Development outlined a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is particularly important for industrial applications, where cost-effectiveness and scalability are critical factors.

Despite these promising developments, challenges remain in the widespread adoption of 2-Amino-3-chloropyridine-5-acetic acid-derived compounds. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in drug discovery and development.

In conclusion, 2-Amino-3-chloropyridine-5-acetic acid (CAS: 1807101-90-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in oncology, antimicrobial therapy, and beyond. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.